Cas no 15740-78-0 (Molybdenum,tetracarbonyl(1,10-phenanthroline-kN1,kN10)-, (OC-6-22)-)

• Product Name: Molybdenum,tetracarbonyl(1,10-phenanthroline-kN1,kN10)-, (OC-6-22)-
• CAS No: 15740-78-0
• MF: C₁₆H₈MoN₂O₄
• MW: 388.185726165771
• CID: 154573
• PubChem ID: 24195312
• Update Time: 2025-04-19

Molybdenum,tetracarbonyl(1,10-phenanthroline-kN1,kN10)-, (OC-6-22)- Chemical and Physical Properties

Names and Identifiers

• Molybdenum,tetracarbonyl(1,10-phenanthroline-kN1,kN10)-, (OC-6-22)-
• carbon monoxide,molybdenum,1,10-phenanthroline
• (1,10-phenanthroline)molybdenum tetracarbonyl
• (phen)Mo(CO)4
• [Mo(CO)4(1,10-phenanthroline)]
• Mo(CO)4(1,10-phenanthroline)
• molybdenum(0) tetracarbonyl(1,10-phenanthroline)
• Molybdenum,10-phenanthroline-N(1),N(10))-, (OC-6-22)-
• NSC179452
• tetracarbonyl(1,10-phenanthroline)molybdenum
• tetracarbonyl(1,10-phenanthroline)molybdenum(0)
• 15740-78-0
• NSC-179452

• Inchi： 1S/C12H8N2.4CO.Mo/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;4*1-2;/h1-8H;;;;;
• InChI Key： GOWHCTWCTHYEAK-UHFFFAOYSA-N
• SMILES： [Mo].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].N1C=CC=C2C=CC3=CC=CN=C3C=12

Computed Properties

• Exact Mass: 389.953810g/mol
• Monoisotopic Mass: 389.953810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų